Cas no 7492-66-2 (1,1-Diethoxy-3,7-dimethylocta-2,6-diene)

1,1-Diethoxy-3,7-dimethylocta-2,6-diene Properties

Names and Identifiers

• 1,1-Diethoxy-3,7-dimethylocta-2,6-diene
• 1,1-diethoxy-3,7-dimethyl-6-octadiene
• 6-octadienal,3,7-dimethyl-diethylacetal
• 6-Octadiene,1,1-diethoxy-3,7-dimethyl-2
• CITRAL DIETHYL ACETAL
• CITRAL-DIETHYLACETAL 'R'
• FEMA 2304
• 3,7-DIMETHYL-2,6-OCTADIENAL DIETHYL ACETAL
• 1,1-DIETHOXY-3,7-DIMETHYL-2,6-OCTADIENE
• 1,1-Diethoxy-3,7-dimethylocta-2,6-dien
• (2E)-1,1-diethoxy-3,7-dimethylocta-2,6-diene
• 1,1-Diaethoxy-3,7-dimethyl-octa-2,6-dien
• 1,1-diethoxy-3,7-dimethyl-octa-2,6-diene
• 2,6-Octadienal,3,7-dimethyl-,diethyl acetal
• 2,6-Octadiene,1,1-diethoxy-3,7-dimethyl
• 3,7-Dimethyl-octa-2,6-dienal-diaethylacetal
• 3,7-dimethyl-octa-2,6-dienal-diethylacetal
• Citral-diaethylacetal
• EINECS 231-323-7
• FEMA No. 2304
• UNII-R155R4727D
• DTXCID00809954
• FEMA No. 2304, E-
• A865770
• CHEBI:179327
• citral diethylacetal
• (2E)-1,1-Diethoxy-3,7-dimethyl-octa-2,6-diene
• Geranial diethyl acetal
• BS-42281
• DTXSID90860014
• Citral diethyl acetal, >=93%
• 2,6-Octadienal, 3,7-dimethyl-, diethyl acetal
• 1,1-Diethoxy-3,7-dimethyl-octa-2,6-diene, (2E)-
• 7492-66-2
• 89553-30-0
• 2,6-Octadiene, 1,1-diethoxy-3,7-dimethyl-, (2E)-
• citraldiethylacetal
• NCGC00357229-01
• AKOS025310590
• R155R4727D
• 2,6-Octadiene, 1,1-diethoxy-3,7-dimethyl-, (E)-
• AI3-25078
• UNII-2P54T5RT3L
• AKOS015901959
• ?1,1-Diethoxy-3,7-dimethylocta-2,6-diene
• Q27255333
• CAS-7492-66-2
• CCRIS 4600
• DTXSID1024837
• W-104405
• (2E)-1,1-Diethoxy-3,7-dimethyl-2,6-octadiene #
• NS00012103
• Tox21_304016
• 2P54T5RT3L
• (2E)-1,1-Diethoxy-3,7-dimethyl-2,6-octadiene
• 2,6-Octadiene, 1,1-diethoxy-3,7-dimethyl-
• NTXGFKWLJFHGGJ-ACCUITESSA-N
• +Expand

• MDL： MFCD00036575
• InChIKey： NTXGFKWLJFHGGJ-UHFFFAOYSA-N
• Inchi： 1S/C14H26O2/c1-6-15-14(16-7-2)11-13(5)10-8-9-12(3)4/h9,11,14H,6-8,10H2,1-5H3
• SMILES： CCOC(C=C(C)CCC=C(C)C)OCC

Computed Properties

• Exact Mass: 226.19300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 226.193
• Heavy Atom Count: 16
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• LogP: 4.07820
• PSA: 18.46000
• Refractive Index: 1.449
• Boiling Point: 140-142 ºC (15 mmHg)
• Flash Point: 79 ºC
• FEMA: 2304
• Color/Form: colorless liquid
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents. May be sensitive to moisture.
• Density: 0.875

1,1-Diethoxy-3,7-dimethylocta-2,6-diene Security Information

• RTECS：RG5080000
• WGK Germany：2
• Safety Term：3.2
• Packing Group：III
• Packing Group：III
• Hazard Level：3.2
• Hazardous Material transportation number：UN 1993
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• PackingGroup：III
• HazardClass：3.2

1,1-Diethoxy-3,7-dimethylocta-2,6-diene Customs Data

• HS CODE：2911000000
• Customs Data：

  China Customs Code:

  2911000000

  Overview:

  2911000000 Acetals and hemiacetals,Whether or not containing other oxygen-containing groups,And its halogenation,sulfonation,Nitration and nitrosation derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2911000000 acetals and hemiacetals, whether or not with other oxygen function, and their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%